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An objective guide for researchers, scientists, and drug development professionals on the
emerging clinical data for the pembrolizumab biosimilar, ABP 234. This document details the
design of ongoing clinical trials and the established mechanism of action of its reference
product, Keytruda® (pembrolizumab).

Introduction

ABP 234 is an investigational monoclonal antibody being developed by Amgen as a biosimilar
to pembrolizumab (Keytruda®), a widely used cancer immunotherapy. Pembrolizumab is a
humanized 1gG4-kappa monoclonal antibody that targets the programmed cell death protein 1
(PD-1) receptor. By blocking the interaction of PD-1 with its ligands, PD-L1 and PD-L2,
pembrolizumab releases the inhibition of the immune system, enabling T-cells to recognize and
attack cancer cells. ABP 234 is currently being evaluated in Phase 3 clinical trials to
demonstrate its similarity to pembrolizumab in terms of efficacy, safety, and pharmacokinetics
in the treatment of non-small cell lung cancer (NSCLC).

Due to the ongoing nature of the clinical trials for ABP 234, specific quantitative data on its
performance is not yet publicly available. The primary completion dates for the key studies are
anticipated in 2028. This guide, therefore, focuses on presenting the available information on
the clinical trial designs and the established signaling pathway of its reference product,
pembrolizumab.
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Comparative Clinical Trial Design

Two key Phase 3, randomized, double-blind clinical trials are underway to compare ABP 234
with pembrolizumab. The design and objectives of these studies are summarized in the tables
below.

Table 1: Clinical Trial Design for NCT06311721

Parameter Description

A Randomized, Double-Blind Study to Compare
Efficacy, Pharmacokinetics, Safety, and
o Immunogenicity Between ABP 234 and
Official Title ) ] ] )
Keytruda® (Pembrolizumab) in Subjects with
Advanced or Metastatic Non-squamous Non-

Small Cell Lung Cancer

] o To compare the efficacy of ABP 234 with the
Primary Objective )
pembrolizumab reference product (Keytruda®)

Study Phase Phase 3

927 participants with advanced or metastatic
Patient Population non-squamous NSCLC with no prior systemic

treatment for advanced disease

- Experimental Arm: ABP 234 in combination
with platinum-based chemotherapy - Active
Comparator Arm: Pembrolizumab (US-licensed
Interventions Keytruda®) in combination with platinum-based
chemotherapy - Active Comparator Arm:
Pembrolizumab (EU-approved Keytruda®) in

combination with platinum-based chemotherapy

- Objective Response (OR) based on RECIST

Primary Outcome Measures
v1.1 - Area Under the Curve (AUC) of ABP 234

Table 2: Clinical Trial Design for NCT06430866
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Parameter Description
A Randomized, Double-blind Study to Compare
the Pharmacokinetics Between ABP 234 and
Official Title Keytruda® (pembrolizumab) in Participants with

Early-stage Non-squamous Non-small Cell Lung

Cancer as Ad

 To cite this document: BenchChem. [A Comparative Analysis of ABP 234, a Pembrolizumab
Biosimilar, in Clinical Development]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673883#statistical-analysis-of-ky-234-clinical-trial-

data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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